Cas no 1877304-76-1 (1-Piperidineacetic acid, 3-[(1-oxopropyl)amino]-)

• Product Name: 1-Piperidineacetic acid, 3-[(1-oxopropyl)amino]-
• CAS No: 1877304-76-1
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 5253180
• Update Time: 2025-05-20

1-Piperidineacetic acid, 3-[(1-oxopropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetic acid, 3-[(1-oxopropyl)amino]-

• Inchi： 1S/C10H18N2O3/c1-2-9(13)11-8-4-3-5-12(6-8)7-10(14)15/h8H,2-7H2,1H3,(H,11,13)(H,14,15)
• InChI Key： PIAIQBMLQBPAFP-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)CCCC(NC(=O)CC)C1

Additional information on 1-Piperidineacetic acid, 3-[(1-oxopropyl)amino]-

1-Piperidineacetic Acid, 3-[(1-Oxopropyl)Amino]-: A Comprehensive Overview

1-Piperidineacetic acid, 3-[(1-oxopropyl)amino]-, also known by its CAS number 1877304-76-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with an acetic acid group and a substituted amino group. The presence of the 1-oxopropyl substituent adds complexity to the molecule, making it a subject of interest for researchers exploring its potential applications in drug development and material science.

The synthesis of 1-piperidineacetic acid, 3-[(1-oxopropyl)amino]- involves a series of well-defined chemical reactions. The process typically begins with the preparation of the piperidine ring, followed by the introduction of the acetic acid group. The substitution at the third position with the 1-oxopropylamino group is achieved through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

The physical and chemical properties of 1-piperidineacetic acid, 3-[(1-oxopropyl)amino]- are critical for understanding its behavior in various environments. It has a melting point of approximately 220°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is around 255 g/mol, and it exhibits moderate acidity due to the presence of the carboxylic acid group. These properties make it suitable for use in both aqueous and organic reaction conditions.

In terms of biological activity, recent studies have highlighted the potential of 1-piperidineacetic acid, 3-[(1-oxopropyl)amino]- as a modulator of cellular signaling pathways. Preclinical trials have shown that this compound can inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, research has demonstrated its ability to act as a neuroprotective agent by reducing oxidative stress and inflammation in neuronal cells.

The application of this compound extends beyond pharmacology into materials science. Its unique structure allows it to act as a versatile building block in the synthesis of advanced polymers and coatings. For instance, it has been used to develop self-healing materials that can repair minor damages when exposed to specific stimuli. This property has significant implications for industries such as aerospace and automotive manufacturing.

The environmental impact of 1-piperidineacetic acid, 3-[(1-oxopropyl)amino]- is another area of active research. Studies have shown that it degrades relatively quickly under aerobic conditions, reducing its persistence in aquatic environments. However, further investigations are needed to fully understand its long-term effects on ecosystems.

In conclusion, 1-piperidineacetic acid, 3-[(1-oxopropyl)amino]-, with its CAS number 1877304-76-1, represents a promising compound with diverse applications across multiple disciplines. Its structural versatility and unique chemical properties make it a valuable tool for researchers seeking innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science.